Cas no 899740-62-6 (N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899740-62-6
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5487303
• Update Time: 2025-05-24

N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H17N3O3/c1-21-16-13(4-3-9-19-16)10-15(18(21)23)17(22)20-11-12-5-7-14(24-2)8-6-12/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key： AITXEEBHTYGPGK-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=N2)C=C(C(NCC2=CC=C(OC)C=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

N-(4-Methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899740-62-6)

The compound N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899740-62-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the naphthyridine ring system in this molecule contributes to its unique electronic properties and reactivity, making it a valuable compound in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The naphthyridine core of this molecule has been shown to exhibit strong interactions with biological targets, including enzymes and receptors, making it a promising candidate for drug development.

One of the most notable applications of N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is in the field of pharmacology. Researchers have demonstrated that this compound possesses potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. This makes it a potential lead compound for the development of anti-inflammatory and analgesic drugs.

In addition to its pharmacological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The naphthyridine ring system imparts a high degree of conjugation within the molecule, enabling it to act as an effective charge transport material in organic electronics. Recent research has explored its use as a component in organic photovoltaic cells (OPVs), where it has been shown to enhance charge separation efficiency and overall device performance.

The synthesis of N-(4-methoxyphenyl)methyl-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves a multi-step process that incorporates advanced synthetic techniques. Key steps include the formation of the naphthyridine core through cyclization reactions and subsequent functionalization to introduce the methoxyphenyl group and other substituents. The use of protecting groups and precise control over reaction conditions are critical to ensuring high yields and product purity.

From an environmental standpoint, researchers have also investigated the biodegradation potential of this compound. Studies indicate that under specific microbial conditions, it can undergo partial degradation through oxidative pathways. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and application.

In summary, N-(4-methoxyphenyl)methyl-1-methyl